Cas no 915402-20-9 ( )

• Product Name: &nbsp
• CAS No: 915402-20-9
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• CID: 872544
• PubChem ID: 45158525
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Cyclobutyl-(1,1-dioxo-tetrahydrothiophen-3-yl)-amine hydrochloride
• N-cyclobutyl-1,1-dioxothiolan-3-amine,hydrochloride
• 915402-20-9
• 3-(Cyclobutylamino)-1lambda~6~-thiolane-1,1-dione--hydrogen chloride (1/1)
• DTXSID50669560
•  

• Inchi： 1S/C8H15NO2S.ClH/c10-12(11)5-4-8(6-12)9-7-2-1-3-7;/h7-9H,1-6H2;1H
• InChI Key： HEQVKOGOCUJZDM-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C1)NC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 225.05900
• Monoisotopic Mass: 225.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 2.58930